Cas no 2138335-91-6 (3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine
• CAS No: 2138335-91-6
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• CID: 6330001
• PubChem ID: 165452360
• Update Time: 2025-10-31

3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-742592
• 3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine
• 2138335-91-6

• Inchi： 1S/C10H13Cl2N3/c1-15-10(12)4-9(14-15)3-7-2-8(11)6-13-5-7/h2,4,8,13H,3,5-6H2,1H3
• InChI Key： YZFUHYDLMYDXHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2C=C(N(C)N=2)Cl)CNC1

Computed Properties

• Exact Mass: 245.0486528g/mol
• Monoisotopic Mass: 245.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine

Research Brief on 3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS: 2138335-91-6)

The compound 3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS: 2138335-91-6) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have explored the synthetic pathways for 3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine, highlighting its structural complexity and the challenges associated with its production. Researchers have developed optimized methods to improve yield and purity, which are critical for further pharmacological evaluation. The compound's unique structure, featuring both pyrazole and tetrahydropyridine moieties, suggests potential interactions with various biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits significant activity against specific enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. Preliminary data indicate that it may modulate key signaling pathways, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and chronic inflammation. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results suggest favorable bioavailability and stability, although optimization may be required to enhance its efficacy and reduce potential side effects. These findings underscore the importance of continued research to explore the compound's full potential in drug development.

In conclusion, 3-chloro-5-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridine represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features and biological activity warrant further investigation to fully understand its therapeutic applications. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its safety and efficacy in clinical settings.